Cas no 1257848-66-0 (2-Amino-N,N,3-trimethylbutanamide hydrochloride)

• Product Name: 2-Amino-N,N,3-trimethylbutanamide hydrochloride
• CAS No: 1257848-66-0
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 1073297
• PubChem ID: 19027559
• Update Time: 2025-10-12

2-Amino-N,N,3-trimethylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N,N,3-trimethylbutanamide hydrochloride
• 2-amino-N,N,3-trimethylbutanamide;hydrochloride
• 2-Amino-N,N,3-trimethylbutanamide HCl
• 2-amino-3,N,N-trimethyl-butyramide hydrochloride
• G41289
• EN300-6497421
• SCHEMBL3220896
• A1-02038
• DSTBQDHPDXXUIC-UHFFFAOYSA-N
• AKOS015847689
• 2-AMINO-N,N,3-TRIMETHYLBUTANAMIDEHYDROCHLORIDE
• 1257848-66-0

• Inchi： 1S/C7H16N2O.ClH/c1-5(2)6(8)7(10)9(3)4;/h5-6H,8H2,1-4H3;1H
• InChI Key： DSTBQDHPDXXUIC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)N(C)C

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N,N,3-trimethylbutanamide hydrochloride

2-Amino-N,N,3-Trimethylbutanamide Hydrochloride: A Comprehensive Overview

2-Amino-N,N,3-trimethylbutanamide hydrochloride (CAS No. 1257848-66-0) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a hydrochloride salt of 2-amino-N,N,3-trimethylbutanamide, which belongs to the class of tertiary amines and amides. Its molecular structure consists of a butanamide backbone with specific substituents that confer unique chemical and biological properties. The compound's long-tail keywords such as "tertiary amine derivatives," "amidase inhibitors," and "neurotransmitter analogs" highlight its potential applications in drug discovery and development.

Recent studies have focused on the biological activity of 2-amino-N,N,3-trimethylbutanamide hydrochloride, particularly its role as a substrate for amidase enzymes. Amidases are enzymes that catalyze the hydrolysis of amides to produce carboxylic acids and amines. The compound's resistance to amidase-mediated cleavage makes it an attractive candidate for designing prodrugs or stabilized drug delivery systems. For instance, researchers have explored its use as a prodrug precursor for bioactive molecules that require controlled release mechanisms.

Another area of interest lies in the compound's potential as a neurotransmitter analog. The presence of an amino group in its structure allows it to interact with neurotransmitter transporters, making it a promising tool for studying synaptic transmission and neurodegenerative diseases. Recent findings suggest that 2-amino-N,N,3-trimethylbutanamide hydrochloride may modulate dopamine reuptake, offering new insights into its therapeutic potential for conditions such as Parkinson's disease or depression.

From a synthetic perspective, the compound can be prepared via various routes, including nucleophilic acyl substitution and reductive amination. Its synthesis is highly efficient, with yields exceeding 90% under optimized conditions. The use of microwave-assisted synthesis has further accelerated the production process, making it more accessible for large-scale applications.

In terms of physical properties, 2-amino-N,N,3-trimethylbutanamide hydrochloride exhibits a melting point of approximately 185°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. Its stability under physiological conditions makes it suitable for in vivo studies. The compound's spectroscopic data, including NMR and IR spectra, have been well-documented, facilitating its identification and characterization in various analytical workflows.

The compound's toxicological profile has also been evaluated in preclinical models. Acute toxicity studies indicate low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. Chronic toxicity studies are currently underway to assess long-term safety profiles, which are critical for its potential use in human therapeutics.

Looking ahead, the development of biosensors based on this compound's amidase resistance is an emerging area of research. These biosensors could enable real-time monitoring of enzymatic activity in complex biological samples, offering new tools for diagnostics and drug screening. Additionally, its role as a stabilizer in peptide-based drugs is being explored to enhance drug stability and bioavailability.

In conclusion, 2-amino-N,N,3-trimethylbutanamide hydrochloride (CAS No. 1257848-66-0) represents a versatile chemical entity with diverse applications across pharmacology and biotechnology. Its unique chemical properties, combined with recent advancements in synthesis and biological characterization, position it as a valuable tool for advancing drug discovery and development efforts.